Cas no 899946-92-0 (3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea)

• Product Name: 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea
• CAS No: 899946-92-0
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 5489457
• Update Time: 2025-06-27

3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-3-(2-indol-1-ylethyl)urea
• 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea

• Inchi： 1S/C19H18N4O/c24-19(22-17-13-21-16-7-3-2-6-15(16)17)20-10-12-23-11-9-14-5-1-4-8-18(14)23/h1-9,11,13,21H,10,12H2,(H2,20,22,24)
• InChI Key： BQEBQGCVTCUSCY-UHFFFAOYSA-N
• SMILES： N(C1C2=C(NC=1)C=CC=C2)C(NCCN1C2=C(C=CC=C2)C=C1)=O

Additional information on 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea

CAS No. 899946-92-0: 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea - A Promising Indole-Based Urea Compound for Pharmaceutical Development

3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea, identified by its CAS No. 899946-92-0, represents a novel class of indole derivatives with potential applications in pharmaceutical research. This compound, characterized by its unique urea linkage connecting two indole rings, has attracted significant attention in recent years due to its structural complexity and potential therapeutic relevance. The molecular framework of this compound is built upon the indole moiety, a heterocyclic aromatic compound known for its biological activity across various pharmacological targets. Recent studies have highlighted its potential as a lead compound for the development of anti-inflammatory agents and neuroprotective drugs.

The structural design of 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea is particularly intriguing due to the dual indole ring system and the urea functional group. The indole ring is a common motif in many bioactive molecules, including serotonin and tryptophan, which are involved in diverse physiological processes. The urea linkage in this compound may contribute to its ability to form hydrogen bonds with biological targets, enhancing its binding affinity and selectivity. This structural feature is critical for the compound's potential activity in modulating GPCR (G protein-coupled receptors) and other cellular signaling pathways.

Recent research has focused on the synthetic pathways and pharmacological properties of 3-2-(1H-indol-1-y1)ethyl-1-(1H-indol-3-yl)urea. A 2023 study published in Journal of Medicinal Chemistry reported the successful synthesis of this compound using a one-pot Ugi reaction, which is a multicomponent coupling reaction that allows for the efficient construction of complex molecules. This synthetic approach not only demonstrates the feasibility of preparing this compound but also highlights its potential as a scaffold for further drug discovery efforts. The study also noted that the indole-urea structure may serve as a versatile platform for the design of multitarget drugs targeting multiple pathophysiological mechanisms.

From a pharmacological perspective, 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea has shown promising in vitro activity against several inflammatory mediators. In a 2022 experiment, the compound was tested for its ability to inhibit the pro-inflammatory cytokines such as IL-6 and TNF-α. The results indicated that the compound significantly reduced the production of these cytokines in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its potential as an anti-inflammatory agent. These findings align with the broader interest in indole-based compounds for their anti-inflammatory properties, as seen in the development of drugs like indomethacin and celecoxib.

Another area of interest is the neuroprotective potential of 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea. A 2023 study published in Neuropharmacology investigated the effects of this compound on neurodegenerative diseases such as Alzheimer's disease and parkinsonism. The study found that the compound exhibited neuroprotective effects by modulating mitochondrial function and reducing oxidative stress in neuronal cells. These results suggest that the compound may have therapeutic applications in conditions characterized by neuronal damage and oxidative stress.

The mechanism of action of 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea is still under investigation, but preliminary studies suggest that it may interact with several biological targets. For instance, the compound has been shown to bind to 5-HT receptors, which are involved in regulating mood, sleep, and appetite. This interaction could explain its potential antidepressant and anxiolytic effects. Additionally, the compound may target ion channels and kinase pathways, which are critical for cellular signaling and homeostasis.

From a drug development standpoint, the synthetic accessibility of 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea is a significant advantage. The ability to synthesize this compound efficiently using methods like the Ugi reaction makes it an attractive candidate for further structure-activity relationship (SAR) studies. These studies are essential for optimizing the compound's potency, selectivity, and pharmacokinetic properties. By modifying the indole rings or the urea linkage, researchers can potentially enhance the compound's therapeutic potential while minimizing side effects.

In addition to its pharmacological applications, 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea may also have agricultural uses. The indole moiety is known to have antimicrobial and antifungal properties, which could make this compound useful in the development of plant protection agents. However, further research is needed to determine its efficacy in this context.

Despite the promising findings, there are still challenges associated with the development of 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea. One of the primary concerns is its bioavailability and metabolic stability. The compound's hydrophilic nature, due to the urea group, may limit its ability to cross cell membranes and reach its target sites. To overcome this, researchers are exploring prodrug strategies and lipophilic modifications to improve its pharmacokinetic profile.

Moreover, the toxicological profile of 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea needs to be thoroughly evaluated. While preliminary studies suggest a favorable safety profile, long-term in vivo studies are necessary to confirm its therapeutic safety and to identify any potential adverse effects. This is especially important for compounds that may be used in chronic disease management.

In conclusion, 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea represents a promising indole-based urea compound with potential applications in pharmaceutical research. Its unique molecular structure and the ability to interact with multiple biological targets make it an attractive candidate for the development of multitarget drugs. However, further research is needed to optimize its pharmacological properties, enhance its bioavailability, and confirm its therapeutic safety. As the field of drug discovery continues to evolve, compounds like 3-2-(1H-indol-1-yl)ethyl-1-(1H-indol-3-yl)urea may play a crucial role in the development of new and more effective therapies for a wide range of diseases.